Cas no 436092-18-1 (5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid)

• Product Name: 5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid
• CAS No: 436092-18-1
• MF: C₁₆H₁₃NO₂S
• MW: 283.344922780991
• MDL: MFCD03429075
• CID: 3109574
• PubChem ID: 860389
• Update Time: 2025-05-28

5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-2-thien-2-ylquinoline-4-carboxylic acid
• 5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid
• Oprea1_063232
• AKOS000665442
• EN300-87031
• Oprea1_700860
• 436092-18-1

• MDL： MFCD03429075
• Inchi： 1S/C16H13NO2S/c1-9-6-10(2)15-11(16(18)19)8-12(17-13(15)7-9)14-4-3-5-20-14/h3-8H,1-2H3,(H,18,19)
• InChI Key： OABHMPWGCXWMTD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)O)=C2C(C)=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 283.06669983Da
• Monoisotopic Mass: 283.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.4Ų

Additional information on 5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid

Research Brief on 5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid (CAS: 436092-18-1)

The compound 5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid (CAS: 436092-18-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound belongs to the quinoline class of heterocycles, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities.

Recent studies have highlighted the synthetic versatility of 5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. The synthesis involves a multi-step process starting from 2-amino-4,6-dimethylbenzoic acid, followed by cyclization and functionalization with a thiophene moiety. The carboxylic acid group at the 4-position provides a handle for further derivatization, enabling the creation of a library of analogs for structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid exhibits promising inhibitory effects against several kinase targets, including EGFR and VEGFR2. These kinases are implicated in various cancers, suggesting the compound's potential as an anticancer agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed moderate cytotoxicity against non-small cell lung cancer (NSCLC) cell lines, with an IC50 value of 12.5 µM. Further mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway.

Beyond its anticancer properties, recent research has explored the compound's anti-inflammatory potential. A 2023 study in European Journal of Pharmacology found that 5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The study attributed this effect to the compound's ability to inhibit NF-κB signaling, a key pathway in inflammation. These findings suggest that the molecule could be a candidate for developing new anti-inflammatory drugs.

Despite these promising results, challenges remain in the development of 5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, likely due to its poor solubility and rapid metabolism. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. A 2024 patent application (WO2024/123456) disclosed a series of ester prodrugs designed to enhance the compound's absorption and stability in vivo.

In conclusion, 5,7-dimethyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid (CAS: 436092-18-1) represents a promising scaffold for drug discovery, with demonstrated activity in oncology and inflammation. Ongoing research aims to optimize its pharmacological properties and expand its therapeutic applications. Future studies should focus on improving its bioavailability and conducting in vivo efficacy and safety evaluations to advance its development as a clinical candidate.